Cas no 1694376-60-7 (2-{[(2-Chlorophenyl)methyl]sulfanyl}pentan-3-one)
2-{[(2-Chlorophenyl)methyl]sulfanyl}pentan-3-one Chemical and Physical Properties
Names and Identifiers
-
- 2-[[(2-Chlorophenyl)methyl]thio]-3-pentanone
- 1694376-60-7
- EN300-394750
- 2-{[(2-chlorophenyl)methyl]sulfanyl}pentan-3-one
- 2-{[(2-Chlorophenyl)methyl]sulfanyl}pentan-3-one
-
- Inchi: 1S/C12H15ClOS/c1-3-12(14)9(2)15-8-10-6-4-5-7-11(10)13/h4-7,9H,3,8H2,1-2H3
- InChI Key: QHXDHAGMUSVZIW-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1CSC(C)C(CC)=O
Computed Properties
- Exact Mass: 242.0532140g/mol
- Monoisotopic Mass: 242.0532140g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- Density: 1.146±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 326.2±27.0 °C(Predicted)
2-{[(2-Chlorophenyl)methyl]sulfanyl}pentan-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-394750-0.05g |
2-{[(2-chlorophenyl)methyl]sulfanyl}pentan-3-one |
1694376-60-7 | 0.05g |
$768.0 | 2023-03-02 | ||
| Enamine | EN300-394750-0.1g |
2-{[(2-chlorophenyl)methyl]sulfanyl}pentan-3-one |
1694376-60-7 | 0.1g |
$804.0 | 2023-03-02 | ||
| Enamine | EN300-394750-0.25g |
2-{[(2-chlorophenyl)methyl]sulfanyl}pentan-3-one |
1694376-60-7 | 0.25g |
$840.0 | 2023-03-02 | ||
| Enamine | EN300-394750-0.5g |
2-{[(2-chlorophenyl)methyl]sulfanyl}pentan-3-one |
1694376-60-7 | 0.5g |
$877.0 | 2023-03-02 | ||
| Enamine | EN300-394750-1.0g |
2-{[(2-chlorophenyl)methyl]sulfanyl}pentan-3-one |
1694376-60-7 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-394750-2.5g |
2-{[(2-chlorophenyl)methyl]sulfanyl}pentan-3-one |
1694376-60-7 | 2.5g |
$1791.0 | 2023-03-02 | ||
| Enamine | EN300-394750-5.0g |
2-{[(2-chlorophenyl)methyl]sulfanyl}pentan-3-one |
1694376-60-7 | 5.0g |
$2650.0 | 2023-03-02 | ||
| Enamine | EN300-394750-10.0g |
2-{[(2-chlorophenyl)methyl]sulfanyl}pentan-3-one |
1694376-60-7 | 10.0g |
$3929.0 | 2023-03-02 |
2-{[(2-Chlorophenyl)methyl]sulfanyl}pentan-3-one Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on 2-{[(2-Chlorophenyl)methyl]sulfanyl}pentan-3-one
Professional Introduction to Compound with CAS No. 1694376-60-7 and Product Name: 2-{[(2-Chlorophenyl)methyl]sulfanyl}pentan-3-one
The compound with the CAS number 1694376-60-7 and the product name 2-{[(2-Chlorophenyl)methyl]sulfanyl}pentan-3-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of this compound incorporates a chlorophenyl moiety linked to a pentan-3-one backbone, further modified by a methylsulfanyl group, which endows it with distinct chemical and pharmacological properties.
Recent studies have highlighted the importance of sulfanyl-containing compounds in the development of novel therapeutic agents. The presence of the methylsulfanyl group in 2-{[(2-Chlorophenyl)methyl]sulfanyl}pentan-3-one contributes to its ability to interact with biological targets in a highly specific manner. This interaction is crucial for modulating biological pathways and has implications for the treatment of various diseases, including neurological disorders and inflammatory conditions. The chlorophenyl substituent further enhances the compound's pharmacological profile by influencing its solubility, metabolic stability, and binding affinity to target proteins.
In the context of modern drug development, the synthesis and characterization of such complex molecules are essential steps in understanding their potential therapeutic benefits. The structural features of 2-{[(2-Chlorophenyl)methyl]sulfanyl}pentan-3-one make it an attractive candidate for further investigation in both preclinical and clinical settings. Researchers have been exploring its potential as a lead compound for the development of new drugs targeting enzymes and receptors involved in disease pathogenesis.
One of the most compelling aspects of this compound is its role as a building block for more complex derivatives. By modifying specific functional groups, chemists can generate a library of analogs with tailored pharmacological properties. This approach is particularly valuable in virtual screening and high-throughput screening (HTS) campaigns, where large datasets are analyzed to identify promising candidates for further development. The versatility of 2-{[(2-Chlorophenyl)methyl]sulfanyl}pentan-3-one makes it an ideal starting point for such explorations.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, are often employed to construct the desired molecular framework. The efficiency and scalability of these synthetic routes are critical factors that determine the feasibility of producing this compound on an industrial scale.
From a pharmacological perspective, the interaction between 2-{[(2-Chlorophenyl)methyl]sulfanyl}pentan-3-one and biological targets has been extensively studied using computational modeling and experimental techniques. These studies have provided valuable insights into its mechanism of action and potential side effects. For instance, computational docking studies have revealed that this compound can bind to specific pockets on target proteins with high affinity, suggesting its utility as an inhibitor or modulator.
The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are also investigating its use in agrochemicals and specialty chemicals, where its unique structural features could provide advantages in crop protection and material science. The ability to fine-tune its properties through structural modifications opens up numerous possibilities for innovation across multiple industries.
As our understanding of biological systems continues to evolve, so does our appreciation for the role of structurally complex molecules in medicine. Compounds like 2-{[(2-Chlorophenyl)methyl]sulfanyl}pentan-3-one represent the cutting edge of drug discovery, combining chemical ingenuity with biological insight to address unmet medical needs. The ongoing research into this compound underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians in developing next-generation therapeutics.
In conclusion, 2-{[(2-Chlorophenyl)methyl]sulfanyl}pentan-3-one (CAS No. 1694376-60-7) is a remarkable compound with significant potential in pharmaceutical research and development. Its unique structure, characterized by a combination of chlorophenyl, methylsulfanyl, and pentan-3-one moieties, makes it a versatile tool for exploring new therapeutic strategies. As research progresses, this compound is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.
1694376-60-7 (2-{[(2-Chlorophenyl)methyl]sulfanyl}pentan-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)